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5,5/'-Dimethyl-9-ethyl-3-(2-hydroxyethyl)-3/'-(3-sulfatobutyl)thiacarbocyanine betaine 5,5/'-Dimethyl-9-ethyl-3-(2-hydroxyethyl)-3/'-(3-sulfatobutyl)thiacarbocyanine betaine
Brand Name: Vulcanchem
CAS No.: 117898-57-4
VCID: VC0038626
InChI: InChI=1S/C27H32N2O5S3/c1-5-21(17-27-29(12-13-30)23-15-19(3)7-9-25(23)36-27)16-26-28(11-10-20(4)34-37(31,32)33)22-14-18(2)6-8-24(22)35-26/h6-9,14-17,20,30H,5,10-13H2,1-4H3
SMILES: CCC(=CC1=[N+](C2=C(S1)C=CC(=C2)C)CCC(C)OS(=O)(=O)[O-])C=C3N(C4=C(S3)C=CC(=C4)C)CCO
Molecular Formula: C27H32N2O5S3
Molecular Weight: 560.742

5,5/'-Dimethyl-9-ethyl-3-(2-hydroxyethyl)-3/'-(3-sulfatobutyl)thiacarbocyanine betaine

CAS No.: 117898-57-4

Cat. No.: VC0038626

Molecular Formula: C27H32N2O5S3

Molecular Weight: 560.742

* For research use only. Not for human or veterinary use.

5,5/'-Dimethyl-9-ethyl-3-(2-hydroxyethyl)-3/'-(3-sulfatobutyl)thiacarbocyanine betaine - 117898-57-4

Specification

CAS No. 117898-57-4
Molecular Formula C27H32N2O5S3
Molecular Weight 560.742
IUPAC Name 4-[2-[(E)-2-[(Z)-[3-(2-hydroxyethyl)-5-methyl-1,3-benzothiazol-2-ylidene]methyl]but-1-enyl]-5-methyl-1,3-benzothiazol-3-ium-3-yl]butan-2-yl sulfate
Standard InChI InChI=1S/C27H32N2O5S3/c1-5-21(17-27-29(12-13-30)23-15-19(3)7-9-25(23)36-27)16-26-28(11-10-20(4)34-37(31,32)33)22-14-18(2)6-8-24(22)35-26/h6-9,14-17,20,30H,5,10-13H2,1-4H3
Standard InChI Key QWEQQXGXNYBLNT-UHFFFAOYSA-N
SMILES CCC(=CC1=[N+](C2=C(S1)C=CC(=C2)C)CCC(C)OS(=O)(=O)[O-])C=C3N(C4=C(S3)C=CC(=C4)C)CCO

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